N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide

• IUPAC Name: N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide
• InChI: InChI=1S/C16H14FN3O3S/c1-22-11-7-8-12(23-2)14-13(11)18-16(24-14)20-19-15(21)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: AITFVCSLUYHJIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide, commonly known as DBH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DBH is a benzothiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Anticancer Applications

• Benzothiazole derivatives have been investigated for their antitumor properties, showing potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. The modification of benzothiazoles, including fluorination and other substitutions, has been aimed at enhancing their antiproliferative activity by inducing cytotoxic effects in cancer cells without relying on specific enzyme induction (Mortimer et al., 2006).

• Further studies have synthesized new benzothiazole acylhydrazones as anticancer agents, indicating that various substitutions on the benzothiazole scaffold modulate antitumor properties. These studies evaluated the compounds' cytotoxic activities against different cancer cell lines, highlighting their potential as novel anticancer agents (Osmaniye et al., 2018).

Alzheimer's Disease Imaging

• Novel fluorinated benzoxazole derivatives have been developed as potential positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds exhibit high affinity for β-amyloid aggregates and have shown promise in both in vitro and in vivo studies for the identification of Alzheimer's pathology (Cui et al., 2012).

Antimicrobial Activities

• Benzothiazoles have been identified as potent antimicrobial agents. Studies synthesizing new derivatives and evaluating their activities against various microbial strains have demonstrated the compounds' effectiveness, indicating their potential use in developing new antimicrobial treatments (Abbas et al., 2014).